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Executive Summary

This application note details the fabrication protocol for organic solar cells utilizing the low-
bandgap donor polymer PTB7 (Poly[[4,8-bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']dithiophene-
2,6-diyl][3-fluoro-2-[(2-ethylhexyl)carbonyl]thieno[3,4-b]thiophenediyl]]) and the acceptor PC

BM.[1]
While newer non-fullerene acceptors (NFAs) exist, the PTB7:PC

BM system remains a critical "reference standard" for verifying fabrication lines and testing
interlayer innovations due to its well-understood nanomorphology and sensitivity to processing
additives. This guide emphasizes the Conventional Architecture
(ITO/PEDOT:PSS/Active/Cal/Al) enhanced by solvent additive engineering (DIO) and methanol
washing to achieve Power Conversion Efficiencies (PCE) targeting >8-9%.

Scientific Mechanism & Material Considerations
The Donor-Acceptor Bulk Heterojunction

The core of the device is the Bulk Heterojunction (BHJ), a bicontinuous interpenetrating
network of donor (PTB7) and acceptor (PC
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BM).

e PTB7 Role: Absorbs photons (primarily 550—-750 nm) to generate excitons. Its thieno[3,4-
b]thiophene backbone lowers the HOMO level, increasing Open Circuit Voltage (

).

« PC
BM Role: Provides strong absorption in the blue/green region (unlike PC
BM) and acts as the electron transport channel.

e Morphology Control: PTB7 tends to form large aggregates. The addition of 1,8-Diiodooctane
(DIO) is non-negotiable; it selectively dissolves PC

BM and has a high boiling point, allowing the polymer to crystallize first while the fullerene
remains dispersed, preventing large phase separation.

Energy Level Alighment

Efficient charge extraction requires cascading energy levels. The diagram below illustrates the
thermodynamic drive for exciton dissociation (
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Caption: Energy level alignment facilitating charge transfer. Note the offset between PTB7 and
PC71BM LUMO levels driving exciton splitting.

Fabrication Protocol
Materials & Reagents

Component Material Specification
Donor PTB7 Mw > 80 kDa, PDI < 2.5
PC
Acceptor >99% purity
BM
Solvent Chlorobenzene (CB) Anhydrous, 99.8%
Additive 1,8-Diiodooctane (DIO) 3% by volume
Hole Transport PEDOT:PSS Clevios P VP Al 4083
Interlayer Methanol (MeOH) Anhydrous (for washing)
Cathode Calcium (Ca) / Aluminum (Al) Pellets/Shot for evaporation

Solution Preparation (Critical Step)

Pre-requisite: All active layer preparation must occur in a Nitrogen Glovebox (

e Weighing: Weigh 10 mg of PTB7 and 15 mg of PC

BM (Ratio 1:1.5 wt/wt).
¢ Solvent Mixing: Prepare the solvent blend: 970 uL Chlorobenzene (CB) + 30 uL DIO.
o Dissolution: Add 1 mL of the solvent blend to the vial containing PTB7:PC

BM.

o Target Concentration: 25 mg/mL total solids.
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e Stirring: Stir at 70°C for at least 6 hours (or overnight) to ensure full dissolution.

« Filtration: Filter through a 0.45 pm PTFE filter just before coating. Note: Do not use PVDF
filters as they may react with certain solvents.

Device Fabrication Workflow
Step 1: Substrate Preparation[2]
o Etching: Pattern ITO glass (typically 15

).[2]

¢ Cleaning: Sonicate sequentially in detergent water, deionized water, acetone, and
isopropanol (15 min each).

o Activation: UV-Ozone treat for 15 minutes to increase ITO work function and wettability.

Step 2: Hole Transport Layer (PEDOT:PSS)
o Filter PEDOT:PSS (0.45 um PES).

e Spin coat at 3000—4000 rpm for 40s (Target: 30—40 nm).
e Anneal: Bake at 150°C for 15 mins in air to remove water.

o Transfer to Glovebox immediately after annealing.

Step 3: Active Layer Deposition (The "Art" of the Device)
e Spin Coating: Dispense 25 pL of the warm PTB7:PC

BM solution.

o Speed: 1000-1500 rpm (optimize for ~100 nm thickness).
o Time: 60 seconds (or until dry).

o Observation: The film should appear dark blue/purple and uniform.
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e Drying: Allow the film to dry in the glovebox antechamber or under vacuum for 20 mins to
remove residual solvent. Note: PTB7 generally does NOT require thermal annealing; heat
can degrade the morphology.

Step 4: Methanol Treatment (Performance Booster)

Why? Methanol washing removes residual DIO and reduces surface trap density without
dissolving the active layer.

e Spin coat pure Methanol (MeOH) onto the dry active layer.
e Speed: 2000 rpm for 30s.

o Result: Often increases Fill Factor (FF) by 5-10%.

Step 5: Top Electrode Deposition

o Transfer to thermal evaporator (Vacuum <

Torr).

« Calcium (Ca): Deposit 20 nm at 0.5 A/s.

 Aluminum (Al): Deposit 100 nm at 1-5 A/s.

Process Workflow Diagram
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Caption: Step-by-step fabrication workflow separating ambient and inert gas processes.
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Characterization & Expected Metrics

Upon successful fabrication, devices should be characterized under AM1.5G illumination (100
mW/cm?).

) . High-Performance Cause of Failure
Metric Typical Range
Target (Low Value)

Short circuits (thin
0.70-0.72 0.74 film), bad energy

alignment.

V)

Thick active layer
(MA/cm?) 14-16 >17 (recombination), poor

absorption.

High series
resistance, residual
DIO (skip MeOH

wash).

Fill Factor (%) 65 — 68 >70

Morphology
PCE (%) 7.0-8.0 >9.0 aggregation, oxygen

exposure.

Troubleshooting Guide

e S-Shaped J-V Curve: Usually indicates an extraction barrier. Check if the Ca layer oxidized
(did the vacuum break?) or if the PEDOT:PSS is too thick.

e Low

: Active layer is likely too thin (<80 nm) or too thick (>120 nm). Adjust spin speed between
800-2000 rpm.

e Macroscopic Defects: "Comets" or pinholes in the active layer suggest the PTB7 was not
fully dissolved. Increase stirring time or temperature (up to 90°C) during solution prep.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b12281246?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12281246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

